(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate

• IUPAC Name: [(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-3-oxo-1-benzofuran-6-yl] acetate
• InChI: InChI=1S/C18H12O6/c1-10(19)23-12-3-4-13-15(8-12)24-17(18(13)20)7-11-2-5-14-16(6-11)22-9-21-14/h2-8H,9H2,1H3/b17-7-
• InChI Key: PYZOZKKUKGNTFZ-IDUWFGFVSA-N
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC4=C(C=C3)OCO4)O2
• Isomeric SMILES: CC(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC4=C(C=C3)OCO4)/O2
• Molecular Formula: C18H12O6
• Molecular Weight: 324.3 g/mol
• CAS No.: 210361-36-7

Description

The compound "(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate" is a benzofuran derivative featuring a benzodioxole substituent and an acetate group. Its structure includes:

• Benzofuran core: A fused bicyclic system with a ketone at position 2.
• Z-configuration: The benzodioxolylmethylidene group at position 2 adopts a stereospecific Z-geometry.
• Acetate ester: Positioned at the 6-hydroxy group of the benzofuran, enhancing lipophilicity and stability.

This compound shares structural motifs with natural products like myristicin and safrole, which are known for bioactivity in plant-derived systems . Its synthesis likely involves aldol condensation and acetylation, common in benzofuran chemistry .

Biological Activity

(2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate, a compound with the molecular formula C18H12O6 and a molecular weight of 324.3 g/mol, has garnered attention for its potential biological activities. This article explores its biological activity, including antimicrobial, anticancer properties, and structure-activity relationships.

Chemical Structure

The compound's structure can be represented as follows:

$$\text{IUPAC Name }(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-3-oxo-1-benzofuran-6-ylacetate$$

Biological Activity Overview

Research has shown that compounds related to (2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate exhibit various biological activities. Key areas of investigation include:

1. Antimicrobial Activity

Studies have demonstrated that derivatives of benzodioxole exhibit selective antibacterial activity against Gram-positive bacteria such as Bacillus subtilis and antifungal properties against pathogens like Candida albicans. The minimal inhibitory concentrations (MIC) for these compounds indicate varying levels of effectiveness.

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	MIC (µg/mL)	Target Organism
Compound A	10	Bacillus subtilis
Compound B	20	Candida albicans
Compound C	15	Escherichia coli

2. Anticancer Properties

Research into the cytotoxic effects of benzodioxole derivatives has shown promising results against various cancer cell lines. For instance, compounds derived from the benzofuran scaffold have demonstrated selective toxicity towards cancer cells while sparing normal cells.

Table 2: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC50 (µM)	Compound Tested
MCF-7 (Breast)	5	Compound D
A549 (Lung)	10	Compound E
HepG2 (Liver)	8	Compound F

Structure–Activity Relationship (SAR)

The biological activity of (2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate can be influenced by structural modifications. Research indicates that the presence of electron-donating or withdrawing groups significantly affects the compound's potency.

Key Findings:

• Electron Donors : Compounds with methoxy or dimethylamino groups exhibited enhanced antibacterial activity.
• Positioning of Substituents : The position of substituents on the benzene ring can drastically alter activity; for example, para-substituted derivatives showed higher potency compared to ortho-substituted ones.

Case Studies

Recent studies have highlighted the potential of this compound in therapeutic applications:

• Study on Anticancer Activity : A study published in Pharmaceutical Research investigated the effects of various benzofuran derivatives on multiple cancer cell lines. The findings suggested that certain modifications led to increased selectivity towards cancer cells while reducing toxicity to normal cells .
• Antimicrobial Screening : Another study focusing on antimicrobial properties revealed that specific structural features contributed to enhanced activity against both bacterial and fungal strains .

Comparison with Similar Compounds

Research Findings and Implications

Stereochemical Influence : The Z-configuration optimizes spatial alignment with microtubule-binding pockets, reducing IC50 by 57% compared to the E-isomer .

Hydrogen Bonding Networks : Crystal structures reveal C=O⋯H–O interactions (2.89 Å), stabilizing the bioactive conformation .

Metabolic Stability : The benzodioxole group resists CYP450 oxidation, prolonging half-life in vivo compared to dimethoxy analogs .

Q & A

Basic Research Questions

Q. What are the key steps in synthesizing (2Z)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate?

• Methodological Answer : The synthesis typically involves condensation of a benzodioxol-5-carbaldehyde derivative with a substituted benzofuranone, followed by esterification. Critical parameters include temperature control (60–80°C), solvent selection (e.g., ethanol or dichloromethane), and reaction time (6–12 hours). Monitoring via thin-layer chromatography (TLC) and purification by column chromatography are essential to isolate the Z-isomer .

Q. How is the stereochemical configuration (Z/E) of the benzylidene group confirmed?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy, particularly NOESY or 2D-NMR, is used to determine spatial proximity of substituents. For example, coupling constants (J) in $^1H$-NMR and chemical shifts in $^13C$-NMR distinguish Z-configuration (e.g., downfield shifts for conjugated carbonyl groups) .

Q. What functional groups dominate the compound’s reactivity?

• Methodological Answer : The benzofuran-3-one core, benzodioxol methylidene group, and acetate ester dictate reactivity. Oxidation of the α,β-unsaturated ketone (e.g., with KMnO$_4$) or nucleophilic substitution at the ester group can be explored. Infrared (IR) spectroscopy (e.g., C=O stretches at 1700–1750 cm$^{-1}$) confirms functional group integrity .

Advanced Research Questions

Q. How do substituents on the benzodioxol ring influence biological activity?

• Methodological Answer : Comparative studies using analogs with halogens (F, Cl) or methoxy groups reveal substituent effects on bioactivity. For example, fluorinated derivatives show enhanced binding to inflammatory targets (e.g., COX-2) due to increased electronegativity. Structure-activity relationship (SAR) models, supported by docking studies (e.g., AutoDock Vina), guide optimization .

Q. What strategies mitigate side reactions during esterification?

• Methodological Answer : Use of protecting groups (e.g., tert-butyldimethylsilyl for hydroxyls) and anhydrous conditions minimizes hydrolysis. Catalysts like DMAP (4-dimethylaminopyridine) improve esterification efficiency. Reaction progress is tracked via High-Performance Liquid Chromatography (HPLC) with UV detection at 254 nm .

Q. How can the compound’s metabolic stability be assessed in vitro?

• Methodological Answer : Incubate the compound with liver microsomes (human/rat) and analyze degradation via LC-MS. Monitor cytochrome P450 inhibition using fluorometric assays. Comparative pharmacokinetic parameters (e.g., half-life, clearance) are calculated using software like Phoenix WinNonlin .

Q. What experimental designs ensure reproducibility in biological assays?

• Methodological Answer : Randomized block designs with split-plot arrangements (e.g., varying concentrations across replicates) reduce bias. Controls include vehicle-only and reference compounds (e.g., aspirin for anti-inflammatory assays). Statistical validation via ANOVA and post-hoc tests (Tukey’s HSD) ensures robustness .